Cas no 1501749-81-0 ((4-Amino-3-methyloxolan-3-yl)methanol)

• Product Name: (4-Amino-3-methyloxolan-3-yl)methanol
• CAS No: 1501749-81-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD24127071
• CID: 5617940
• PubChem ID: 81573358
• Update Time: 2025-10-30

(4-Amino-3-methyloxolan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-amino-3-methyloxolan-3-yl)methanol
• (4-Amino-3-methyltetrahydrofuran-3-yl)methanol
• EN300-2996604
• AKOS020152271
• 1501749-81-0
• (4-Amino-3-methyloxolan-3-yl)methanol

• MDL： MFCD24127071
• Inchi： 1S/C6H13NO2/c1-6(3-8)4-9-2-5(6)7/h5,8H,2-4,7H2,1H3
• InChI Key： PFVARNJSAKTDSL-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(CO)C1)N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on (4-Amino-3-methyloxolan-3-yl)methanol

The Chemical Compound (4-Amino-3-methyloxolan-3-yl)methanol: A Comprehensive Overview

The compound with CAS No. 1501749-81-0, commonly referred to as (4-Amino-3-methyloxolan-3-yl)methanol, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an oxolane ring (also known as a tetrahydrofuran ring) substituted with an amino group and a methoxy group. The presence of these functional groups makes it a versatile building block for the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the importance of (4-Amino-3-methyloxolan-3-yl)methanol in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of various drugs, including those targeting cancer and neurodegenerative diseases. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-tumor activity by inhibiting key enzymes involved in cancer cell proliferation.

One of the key advantages of (4-Amino-3-methyloxolan-3-yl)methanol is its ability to undergo a wide range of chemical transformations. Its amino group can be easily modified to introduce different substituents, allowing for the creation of diverse molecular libraries. This property has made it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. Additionally, the methoxy group provides opportunities for further functionalization, such as the introduction of hydroxyl or other reactive groups.

The synthesis of (4-Amino-3-methyloxolan-3-yl)methanol typically involves multi-step reactions, often starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. For example, a 2022 paper in *Nature Communications* reported a novel enzymatic route to synthesize this compound using engineered enzymes that provide excellent stereoselectivity.

In terms of applications, (4-Amino-3-methyloxolan-3-yl)methanol has shown promise in both therapeutic and diagnostic contexts. In the therapeutic realm, it has been used as a precursor for drugs targeting metabolic disorders and infectious diseases. Its ability to modulate cellular pathways makes it a potential candidate for developing novel treatments. On the diagnostic side, researchers have explored its use as a biosensor component due to its ability to interact with specific biomolecules, offering new possibilities in point-of-care testing.

From an environmental perspective, there is growing interest in understanding the ecological impact of (4-Amino-3-methyloxolan-3-yl)methanol and its derivatives. Studies have shown that while it is not inherently hazardous under normal conditions, its degradation products may pose risks to aquatic life if not properly managed. This has led to increased focus on developing sustainable synthesis methods and waste management strategies for this compound.

In conclusion, (4-Amino-3-methyloxolan